Cas no 2825012-92-6 (4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde)

• Product Name: 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde
• CAS No: 2825012-92-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5465077
• Update Time: 2025-06-08

4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde

• Inchi： 1S/C8H12N2O/c1-6(2)10-8(5-11)7(3)4-9-10/h4-6H,1-3H3
• InChI Key： IZEBALJHNOAJRU-UHFFFAOYSA-N
• SMILES： C(C1=C(C=NN1C(C)C)C)=O

Additional information on 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde

Introduction to 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde (CAS No. 2825012-92-6)

4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2825012-92-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a pyrazole core substituted with a methyl group at the 4-position and an isopropyl group at the 1-position, alongside a formyl group at the 5-position, making it a versatile scaffold for further chemical modifications.

The molecular structure of 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde contributes to its reactivity and functionalization possibilities. The presence of the aldehyde group (–CHO) allows for condensation reactions with various nucleophiles, while the pyrazole ring itself is known for its stability and biological activity. This combination makes it an attractive intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug design. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde positions it as a promising candidate for further exploration in these areas. For instance, studies have demonstrated that pyrazole-based compounds can interact with biological targets such as enzymes and receptors, modulating pathways relevant to disease states.

In the context of drug discovery, the aldehyde functionality of 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde is particularly valuable. Aldehydes are well-known for their ability to participate in Schiff base formation, a reaction that can yield imines with diverse biological activities. These imines have been explored as potential inhibitors of various enzymes implicated in metabolic disorders and cancers. Moreover, the structural flexibility of this compound allows for derivatization into more complex scaffolds through reactions such as condensation with amines or hydrazines, expanding its utility in synthetic chemistry.

The synthesis of 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions to form the pyrazole ring followed by selective functionalization at the 4- and 5-positions. The introduction of the isopropyl group at the 1-position often requires careful control over reaction conditions to ensure high selectivity and yield. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the number of steps and improving overall atom economy.

The pharmacological potential of 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde has been investigated in several preclinical studies. Researchers have focused on its interactions with enzymes such as cytochrome P450 family members, which play crucial roles in drug metabolism. Additionally, the compound has been tested for its ability to modulate inflammatory pathways by interacting with transcription factors like NF-κB. These findings suggest that derivatives of this compound could serve as lead structures for developing new therapeutic interventions.

From a computational chemistry perspective, 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde has been subjected to molecular modeling studies to predict its binding affinity to biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions at a molecular level. These studies not only aid in rationalizing experimental observations but also guide the design of next-generation analogs with improved pharmacokinetic properties.

The industrial significance of 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like this one for their drug development pipelines. The compound's well-defined structure and reactivity make it a valuable building block for synthesizing novel molecules with therapeutic potential. As demand grows for innovative treatments across various disease areas, compounds such as 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde are expected to play an increasingly important role.

In conclusion, 4-Methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxaldehyde (CAS No. 2825012-92-6) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and biological potential, make it a valuable asset for chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to groundbreaking discoveries in medicine.